Cas no 17631-66-2 (Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI))

Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) structure
17631-66-2 structure
Product Name:Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
CAS No:17631-66-2
MF:C30H33F21O6Tb
MW:1047.47124266624
CID:226403
PubChem ID:24194863
Update Time:2025-04-19

Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI)
    • 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione,terbium
    • NSC174310
    • NSC-174310
    • 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyloctane-3,5-dione;terbium
    • DTXSID10329971
    • 17631-66-2
    • Inchi: 1S/3C10H11F7O2.Tb/c3*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h3*4H2,1-3H3;
    • InChI Key: IPIVRYZOEFEGNJ-UHFFFAOYSA-N
    • SMILES: [Tb].FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F.FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F.FC(C(C(F)(F)F)(F)F)(C(CC(C(C)(C)C)=O)=O)F

Computed Properties

  • Exact Mass: 1047.12000
  • Monoisotopic Mass: 1047.119524
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 15
  • Complexity: 376
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102

Experimental Properties

  • Boiling Point: 172.7°C at 760 mmHg
  • Flash Point: 75.5°C
  • PSA: 102.42000
  • LogP: 10.18110

Terbium,tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-kO,kO')- (9CI) Related Literature

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